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Compound of Interest

Compound Name: GSK481

Cat. No.: B8037501 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and use of GSK481, a

potent and selective inhibitor of Receptor-Interacting Protein Kinase 1 (RIPK1), in cell culture

experiments. The information is intended to guide researchers in accurately preparing and

applying this compound for in vitro studies.

Product Information
Name: GSK481

Mechanism of Action: GSK481 is a highly potent and specific inhibitor of RIPK1 kinase[1][2]

[3][4][5]. It functions by blocking the autophosphorylation of RIPK1 at Serine 166, a critical

step in the activation of its kinase-dependent signaling pathways that lead to cellular

responses like necroptosis[1][2].

Storage: GSK481 as a solid is stable for at least four years when stored at -20°C[1]. Stock

solutions should be stored at -80°C for up to two years or at -20°C for up to one year[2]. It is

not recommended to store aqueous solutions for more than one day[1].
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The solubility of GSK481 in various common laboratory solvents is summarized below. It is

important to use fresh, high-quality solvents to ensure maximum solubility.

Solvent Solubility
Molar
Concentration
(approx.)

Reference

DMSO ≥ 75 mg/mL ~198.73 mM [3]

DMSO ≥ 35 mg/mL ~92.74 mM [2]

Ethanol ~30 mg/mL ~79.5 mM [1]

Dimethylformamide

(DMF)
~25 mg/mL ~66.2 mM [1]

1:10 Ethanol:PBS (pH

7.2)
~0.09 mg/mL ~0.24 mM [1]

Note: The molecular weight of GSK481 is 377.4 g/mol [1]. Hygroscopic DMSO can significantly

impact solubility; it is recommended to use newly opened DMSO[2].

Experimental Protocols
Preparation of GSK481 Stock Solution (10 mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution of GSK481 in DMSO, a

commonly used solvent for in vitro experiments.

Materials:

GSK481 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipette

Procedure:
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Equilibrate GSK481: Allow the vial of GSK481 powder to equilibrate to room temperature

before opening to prevent condensation.

Weigh GSK481: Accurately weigh the desired amount of GSK481 powder. For example, to

prepare 1 mL of a 10 mM stock solution, you would need 3.774 mg of GSK481.

Dissolve in DMSO: Add the appropriate volume of fresh, anhydrous DMSO to the GSK481
powder. For a 10 mM stock, if you weighed out 3.774 mg, you would add 1 mL of DMSO.

Ensure Complete Dissolution: Vortex the solution thoroughly until the GSK481 is completely

dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

short-term storage (up to 1 year) or -80°C for long-term storage (up to 2 years)[2].

Preparation of Working Solutions for Cell Culture
This protocol outlines the dilution of the GSK481 stock solution to the final working

concentration in cell culture medium.

Materials:

10 mM GSK481 stock solution in DMSO

Pre-warmed complete cell culture medium appropriate for your cell line

Sterile tubes for dilution

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM GSK481 stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution in pre-warmed cell culture

medium to achieve the desired final concentration. It is crucial to ensure that the final

concentration of DMSO in the cell culture medium is non-toxic to the cells, typically below

0.1%.
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Example for a 10 µM final concentration:

Prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 999 µL of

cell culture medium to get a 10 µM solution.

Add the desired volume of this 10 µM working solution to your cell culture plates. For

instance, adding 100 µL of the 10 µM solution to 900 µL of cells in a well will result in a

final concentration of 1 µM.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium without GSK481. This is essential to account for any effects of the

solvent on the cells.

Cell Treatment: Add the prepared working solutions of GSK481 and the vehicle control to

your cells and incubate for the desired experimental duration. For example, Jurkat cells have

been treated with 300 nM GSK481 for 2 hours[2][6][7].
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Caption: Workflow for preparing GSK481 and treating cells in culture.

RIPK1 Signaling Pathway and Inhibition by GSK481
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Caption: Simplified RIPK1 signaling cascade and the inhibitory action of GSK481.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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